1-Cyclopropane Mycophenolic Acid
1-Cyclopropane Mycophenolic Acid
Brand Name:
Vulcanchem
CAS No.:
125198-40-5
VCID:
VC0125067
InChI:
InChI=1S/C18H22O6/c1-9-12-8-24-17(22)14(12)15(21)11(16(9)23-3)6-10-7-18(10,2)5-4-13(19)20/h10,21H,4-8H2,1-3H3,(H,19,20)
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC3CC3(C)CCC(=O)O)O
Molecular Formula:
C18H22O6
Molecular Weight:
334.4 g/mol
1-Cyclopropane Mycophenolic Acid
CAS No.: 125198-40-5
Reference Standards
VCID: VC0125067
Molecular Formula: C18H22O6
Molecular Weight: 334.4 g/mol
| CAS No. | 125198-40-5 |
|---|---|
| Product Name | 1-Cyclopropane Mycophenolic Acid |
| Molecular Formula | C18H22O6 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | 3-[2-[(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)methyl]-1-methylcyclopropyl]propanoic acid |
| Standard InChI | InChI=1S/C18H22O6/c1-9-12-8-24-17(22)14(12)15(21)11(16(9)23-3)6-10-7-18(10,2)5-4-13(19)20/h10,21H,4-8H2,1-3H3,(H,19,20) |
| Standard InChIKey | QVUZLDOXUBRWHS-UHFFFAOYSA-N |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC3CC3(C)CCC(=O)O)O |
| Canonical SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC3CC3(C)CCC(=O)O)O |
| Synonyms | 3-(2-((4-Hydroxy-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-5-yl)methyl)-1-methylcyclopropyl)propanoic Acid; 2-[(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)methyl]-1-methyl-cyclopropanepropanoic Acid |
| PubChem Compound | 15625175 |
| Last Modified | Nov 11 2021 |
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